ethyl 3H-imidazo[4,5-c]pyridine-2-carboxylate

• IUPAC Name: ethyl 3H-imidazo[4,5-c]pyridine-2-carboxylate
• InChI: InChI=1S/C9H9N3O2/c1-2-14-9(13)8-11-6-3-4-10-5-7(6)12-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: IRKUAHWNUMPODE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(N1)C=NC=C2
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol

Description

Ethyl 3H-imidazo[4,5-c]pyridine-2-carboxylate is a chemical compound with the CAS Number: 214778-28-6. It has a molecular weight of 191.19. The IUPAC name for this compound is ethyl 3H-imidazo[4,5-c]pyridine-2-carboxylate.

Synthesis Analysis

The synthesis of imidazo[4,5-c]pyridine derivatives has been a subject of intense research for numerous decades. Various preparative methods have been described in recent years, involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Molecular Structure Analysis

The molecular structure of ethyl 3H-imidazo[4,5-c]pyridine-2-carboxylate can be represented by the Inchi Code: 1S/C9H9N3O2/c1-2-14-9(13)8-11-6-3-4-10-5-7(6)12-8/h3-5H,2H2,1H3,(H,11,12).

Chemical Reactions Analysis

Imidazo[4,5-c]pyridine derivatives are known to play a crucial role in numerous disease conditions. They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Physical And Chemical Properties Analysis

Ethyl 3H-imidazo[4,5-c]pyridine-2-carboxylate is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Functionalization

• Synthesis of Spiro Derivatives : Ethyl 2',3'-dihydro-2-methylthio-2',4-dioxospiro[2-cyclopentene-1,3'-imidazo[1,2-a]pyridine]-3-carboxylates were synthesized, demonstrating the versatility of the imidazo[1,2-a]pyridine system in generating complex structures with potential for further chemical modifications (Abe et al., 2010).
• Novel Pyridoimidazo-triazinones : Ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate was used to synthesize novel pyrido(1′,2′:1,2)imidazo[5,4‐d]‐1,2,3‐triazinones, highlighting its role as a synthon for constructing fused triazines with potential biological activity (Zamora et al., 2004).
• One-Pot Synthesis Approach : A one-pot synthesis strategy was developed for imidazo[1,5-a]pyridines using a carboxylic acid and 2-methylaminopyridines, showing the adaptability of imidazo[1,2-a]pyridine derivatives in synthesizing related heterocycles (Crawforth & Paoletti, 2009).

Biological Activity and Applications

• Anticancer Potential : Synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines was aimed at exploring their anticancer properties, indicating the potential of these derivatives in medicinal chemistry (Temple et al., 1987).
• Antimicrobial Activity : Derivatives of imidazo[1,2-a]pyridine-2-carboxylic acid showed antimicrobial activity, underlining the pharmaceutical relevance of these compounds (Turan-Zitouni et al., 2001).
• Catalytic Activity : Imidazo[1,2-a]pyridine derivatives were synthesized and found effective as catalysts for the oxidation of catechol, demonstrating their utility beyond biological activity into catalysis (Saddik et al., 2012).

Mechanism of Action

Target of Action

Ethyl 3H-imidazo[4,5-c]pyridine-2-carboxylate, a derivative of imidazo[4,5-c]pyridine, is known to interact with several targets. The primary targets include GABA A receptors , proton pump inhibitors , aromatase inhibitors , and nonsteroidal anti-inflammatory drugs (NSAIDs) . These targets play crucial roles in various disease conditions and biological processes.

Mode of Action

The compound interacts with its targets through various mechanisms. For instance, it acts as a positive allosteric modulator of GABA A receptors . It also influences many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, and enzymes involved in carbohydrate metabolism .

Biochemical Pathways

The compound affects several biochemical pathways. One of the key pathways is the NF-kappaB pathway , which is activated by IKK-ɛ and TBK1 through the process of phosphorylation . This pathway plays a significant role in immune response, inflammation, and cell survival.

Result of Action

The compound’s action results in various molecular and cellular effects. For instance, certain imidazo[4,5-c]pyridine derivatives have shown signs of apoptosis, including nuclear condensation and fragmentation, at certain concentrations . This indicates the potential of these compounds in inducing programmed cell death, a crucial mechanism in cancer treatment.

Safety and Hazards

This compound is associated with several hazard statements including H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.